Cas no 41094-07-9 (S-(2-Hydroxy-5-nitrobenzoyl)-6-thioguanosine)

• Product Name: S-(2-Hydroxy-5-nitrobenzoyl)-6-thioguanosine
• CAS No: 41094-07-9
• MF: C₁₇H₁₈N₆O₇S
• MW: 450.425821781158
• CID: 825821
• PubChem ID: 162449
• Update Time: 2025-04-19

S-(2-Hydroxy-5-nitrobenzoyl)-6-thioguanosine Chemical and Physical Properties

Names and Identifiers

• S-(2-HYDROXY-5-NITROBENZYL)-6-THIOGUANOSINE
• S-(2-Hydroxy-5-nitrobenzoyl)-6-thioguanosine
• 2-hydroxy-5-nitrobenzylthioguanosine
• (2R,3R,4S,5R)-2-(2-Amino-6-((2-hydroxy-5-nitrobenzyl)thio)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• (2R,3R,4S,5R)-2-(2-amino-6-{[(2-hydroxy-5-nitrophenyl)methyl]sulfanyl}-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• (2R,3R,4S,5R)-2-(2-amino-6-(2-hydroxy-5-nitrobenzylthio)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• s6-(2-hydroxy-5-nitrobenzyl)-6-thioguanosine
• PDSP2_000997
• 2-Hydroxy-5-nitrobenzyl-6-thioguanosine
• PDSP1_001013
• BDBM50412033
• Hydroxynitrobenzoylthioguanosine
• Phenol, 2-(((2-amino-9-beta-D-ribofuranosyl-9H-purin-6-yl)thio)methyl)-4-nitro-
• DTXSID70961437
• (2R,3R,4S,5R)-2-[2-amino-6-[(2-hydroxy-5-nitrophenyl)methylsulfanyl]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• HNBTG
• SCHEMBL4351105
• CHEMBL260688
• MFCD00055996
• JXIKYSYYTDTHBG-XNIJJKJLSA-N
• 6-{[(2-Hydroxy-5-nitrophenyl)methyl]sulfanyl}-9-pentofuranosyl-3,9-dihydro-2H-purin-2-imine
• 41094-07-9
• 2-Amino-6-[(2-hydroxy-5-nitrobenzyl)thio]-9-beta-D-ribofuranosylpurine

• Inchi： 1S/C17H18N6O7S/c18-17-20-14-11(19-6-22(14)16-13(27)12(26)10(4-24)30-16)15(21-17)31-5-7-1-2-8(23(28)29)3-9(7)25/h1-3,6,10,12-13,16,24-27H,4-5H2,(H2,18,20,21)
• InChI Key： HWFCPIDFSZUHTJ-UHFFFAOYSA-N
• SMILES： NC1N=C2C(N=CN2C2C(O)C(O)C(CO)O2)=C(SCC2C(O)=CC([N+](=O)[O-])=CC=2)N=1

Computed Properties

• Exact Mass: 450.09600
• Monoisotopic Mass: 450.09576811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 231Ų

Experimental Properties

• PSA: 230.89000
• LogP: 1.03050

S-(2-Hydroxy-5-nitrobenzoyl)-6-thioguanosine Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides